4-((1H-pyrazol-1-yl)methyl)-1-(methylsulfonyl)piperidine
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Overview
Description
4-((1H-pyrazol-1-yl)methyl)-1-(methylsulfonyl)piperidine is a useful research compound. Its molecular formula is C10H17N3O2S and its molecular weight is 243.33. The purity is usually 95%.
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Scientific Research Applications
Selective Receptor Ligand Design
A study explored the N-alkylation of sulfonamide moieties in arylsulfonamide derivatives of (aryloxy)ethyl piperidines, aiming to design selective 5-HT7 receptor ligands or multifunctional agents. This led to the identification of compounds with potential antidepressant-like and pro-cognitive properties, demonstrating the role of such chemical structures in developing treatments for central nervous system disorders (Canale et al., 2016).
Material Science and Spin-crossover Phenomena
Research on iron(II) complexes of sulfanyl-, sulfinyl-, and sulfonyl-dipyrazolylpyridine ligands revealed insights into spin-crossover and crystallographic phase changes. Such studies contribute to our understanding of materials that can switch between different magnetic states, with implications for memory storage and sensors (Cook et al., 2015).
Antimicrobial Activity
The synthesis and evaluation of new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole highlighted the antimicrobial properties of these compounds. Such research indicates the potential for developing new antimicrobial agents to combat resistant strains of bacteria (El‐Emary et al., 2002).
Heterocyclic Chemistry
A study on the facile synthesis and antimicrobial activity of pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing the sulfonyl moiety sheds light on the versatility of these compounds in heterocyclic chemistry and their potential biological applications (Ammar et al., 2004).
Dopamine Receptor Selectivity
Investigations into 4-heterocyclylpiperidines as selective high-affinity ligands at human dopamine D4 receptors underscore the therapeutic implications of such compounds, particularly in treating psychiatric disorders by modulating dopamine receptor activity (Rowley et al., 1997).
Mechanism of Action
Target of Action
Pyrazole-bearing compounds are known for their diverse pharmacological effects . For instance, a similar compound, 7-Methoxy-8-[1-(Methylsulfonyl)-1h-Pyrazol-4-Yl]Naphthalene-2-Carboximidamide, targets the Urokinase-type plasminogen activator .
Mode of Action
Pyrazole derivatives have been shown to interact with their targets and cause significant changes
Biochemical Pathways
Pyrazole derivatives have been shown to affect various biochemical pathways, leading to their diverse pharmacological effects .
Result of Action
Pyrazole derivatives have been shown to have potent antileishmanial and antimalarial activities .
Properties
IUPAC Name |
1-methylsulfonyl-4-(pyrazol-1-ylmethyl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O2S/c1-16(14,15)13-7-3-10(4-8-13)9-12-6-2-5-11-12/h2,5-6,10H,3-4,7-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAFZCRFWYIFBDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CN2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.